Cas no 692762-83-7 (ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate)

• Product Name: ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate
• CAS No: 692762-83-7
• MF: C₂₂H₁₉N₃O₆S
• MW: 453.467764139175
• CID: 5554456
• Update Time: 2025-06-26

ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 4-(2-(2,4-dioxo-5-(2-oxo-2-(phenylamino)ethylidene)thiazolidin-3-yl)acetamido)benzoate
• Benzoic acid, 4-[[2-[2,4-dioxo-5-[2-oxo-2-(phenylamino)ethylidene]-3-thiazolidinyl]acetyl]amino]-, ethyl ester
• ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate

• Inchi： 1S/C22H19N3O6S/c1-2-31-21(29)14-8-10-16(11-9-14)24-19(27)13-25-20(28)17(32-22(25)30)12-18(26)23-15-6-4-3-5-7-15/h3-12H,2,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key： CXNORMAFMYXCGA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C(=O)C(=CC(=O)NC3=CC=CC=C3)SC2=O)=O)C=C1

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• pka: 10.85±0.70(Predicted)

Additional information on ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate

Introduction to Ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate (CAS No. 692762-83-7)

Ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate (CAS No. 692762-83-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thiazolidine ring linked to a benzene ring through an amide bond, with additional functional groups that contribute to its unique properties.

The chemical structure of ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate is characterized by the presence of a thiazolidine ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazolidine ring is fused to a benzene ring through an amide linkage, and the entire structure is further functionalized with an ethyl ester group and a phenylcarbamoyl moiety. These structural features contribute to the compound's stability and reactivity, making it an interesting target for both academic and industrial research.

Recent studies have highlighted the potential of thiazolidine derivatives in various therapeutic areas. For instance, thiazolidines have been investigated for their antidiabetic properties due to their ability to enhance insulin sensitivity and improve glucose metabolism. Additionally, these compounds have shown promise in treating neurodegenerative diseases, such as Alzheimer's disease, by modulating key enzymes involved in amyloid-beta aggregation and tau protein phosphorylation.

In the context of ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate, recent research has focused on its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate has also been explored for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and MAPK signaling pathways, which are commonly dysregulated in various types of cancer.

The synthesis of ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate typically involves multi-step reactions starting from readily available starting materials. Key steps in the synthesis include the formation of the thiazolidine ring through a condensation reaction between a thiosemicarbazide and an aldehyde or ketone, followed by functionalization with the benzene ring and other substituents. The final step involves esterification to introduce the ethyl group.

The pharmacokinetic properties of ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate have also been studied to evaluate its suitability as a drug candidate. In vivo studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development. Additionally, its low toxicity profile in preclinical models suggests that it may be safe for human use.

In conclusion, ethyl 4-{2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-ylacetamido}benzoate (CAS No. 692762-83-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an important role in advancing our understanding of complex diseases and developing novel treatments.